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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538 Get Quote

Benzyl Tiglate: A Technical Guide to its Physical
Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Benzyl
tiglate (CAS No: 37526-88-8), a compound of interest in the fragrance, flavor, and potentially

pharmaceutical industries.[1] This document summarizes essential quantitative data, outlines

general experimental protocols for property determination, and presents a logical workflow for

physical characterization.

Quantitative Physical Properties
The physical characteristics of Benzyl tiglate are critical for its application in various scientific

and industrial contexts. A summary of its key physical properties is presented below.
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Property Value Conditions

Boiling Point 139 °C @ 9.00 mm Hg[2][3][4][5]

250.00 °C @ 760.00 mm Hg[2]

267.7 °C @ 760 mmHg[6]

Density 1.02900 to 1.03400 g/cm³ @ 25.00 °C[2]

1.0431 g/cm³ @ 12 °C[3][4][5]

1.033 g/cm³ -

Specific Gravity 1.02900 to 1.03400 @ 25.00 °C[2]

Refractive Index 1.51500 to 1.52100 @ 20.00 °C[2]

1.522 @ 20.00 °C (lit.)[3][6]

Vapor Pressure 0.001000 mmHg @ 20.00 °C[2]

Flash Point
> 230.00 °F TCC (> 110.00 °C)

[2][3]
-

135.9 °C -[6]

127 °C (closed cup)[7]

Appearance Colorless clear liquid (est)[2] -

Solubility
Insoluble in water; soluble in

organic solvents and oils.[3][5]
-

Experimental Protocols for Physical Property
Determination
While specific experimental documentation for the determination of Benzyl tiglate's physical

properties is not readily available in the public domain, the following outlines standard

methodologies that are broadly applicable for such characterizations.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus:

A distillation flask

A condenser

A receiving flask

A thermometer with appropriate temperature range

A heating mantle or oil bath

A vacuum source and manometer (for reduced pressure measurements)

Procedure:

The Benzyl tiglate sample is placed in the distillation flask.

The apparatus is assembled for distillation. For measurements at pressures other than

atmospheric, a vacuum pump and manometer are connected to the system.

The sample is heated gradually.

The temperature is recorded when the liquid boils and a steady stream of distillate is

collected. This temperature is the boiling point at the recorded pressure.

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus:

A pycnometer (a flask with a specific volume)

An analytical balance
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A temperature-controlled water bath

Procedure:

The empty pycnometer is weighed.

It is then filled with the Benzyl tiglate sample, ensuring no air bubbles are present.

The filled pycnometer is placed in a temperature-controlled water bath to bring the sample to

the desired temperature (e.g., 25 °C).

The pycnometer is removed from the bath, dried, and weighed again.

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Logical Workflow for Physical Property Analysis
The following diagram illustrates a generalized workflow for the determination and validation of

the physical properties of a chemical compound like Benzyl tiglate.
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Workflow for Physical Property Determination
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Caption: A generalized workflow for determining physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://cymitquimica.com/cas/37526-88-8/
https://www.thegoodscentscompany.com/data/rw1011841.html
https://www.echemi.com/products/pd180521127245-benzyl-tiglate.html
https://commonchemistry.cas.org/detail?cas_rn=37526-88-8
https://www.echemi.com/produce/pr23112226747-benzyl-tiglate.html
https://www.guidechem.com/dictionary/en/37526-88-8.html
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=17289
https://www.benchchem.com/product/b042538#physical-properties-like-boiling-point-and-density-of-benzyl-tiglate
https://www.benchchem.com/product/b042538#physical-properties-like-boiling-point-and-density-of-benzyl-tiglate
https://www.benchchem.com/product/b042538#physical-properties-like-boiling-point-and-density-of-benzyl-tiglate
https://www.benchchem.com/product/b042538#physical-properties-like-boiling-point-and-density-of-benzyl-tiglate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

